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Compound of Interest
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Cat. No.: B6595042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and

persistence of metazachlor and its significant metabolite, metazachlor ethanesulfonic acid

(ESA). This document synthesizes key data on their degradation, mobility, and transformation

in the environment, supported by detailed experimental protocols and visual representations of

relevant pathways and workflows.

Executive Summary
Metazachlor is a chloroacetamide herbicide used for pre-emergence control of broad-leaved

weeds and grasses. In the environment, it undergoes transformation to form more persistent

and mobile metabolites, primarily metazachlor ethanesulfonic acid (ESA) and metazachlor

oxanilic acid (OA). Understanding the environmental behavior of these compounds is critical for

assessing their potential long-term impact on ecosystems. This guide details the persistence

and mobility of both the parent compound and its ESA metabolite, outlines the methodologies

used to generate these data, and provides a visual representation of the key environmental

processes.

Physicochemical Properties and Persistence
The environmental persistence of a compound is a key determinant of its potential for long-term

environmental impact. Persistence is often expressed as a half-life (DT50), the time it takes for

50% of the applied substance to degrade.
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Table 2.1: Summary of Persistence Data for Metazachlor and Metazachlor ESA

Compound Matrix DT50 (days) Conditions Reference(s)

Metazachlor Soil 3 - 77

Field and

laboratory

studies

[1]

Metazachlor Soil 22 - 35
Laboratory,

varying soil types

Metazachlor Soil
Geometric Mean:

76.3

Laboratory,

aerobic

Metazachlor ESA Soil Estimated ~60 [1]

Metazachlor OA Soil Estimated ~50 [1]

Metazachlor exhibits low to moderate persistence in soil, with its degradation being influenced

by soil properties such as organic carbon content and microbial activity.[1] Its metabolites,

however, are significantly more persistent. Due to its high environmental persistence,

metazachlor ESA concentrations can continue to increase in the environment for several

weeks to months following the application of the parent metazachlor compound.

Mobility and Transport
The mobility of a pesticide and its metabolites in soil governs their potential to leach into

groundwater and move into aquatic systems. The soil organic carbon-water partitioning

coefficient (Koc) is a key indicator of mobility; higher Koc values indicate stronger adsorption to

soil particles and lower mobility.

Table 3.1: Soil Adsorption and Mobility Data
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Compound Parameter Value Interpretation Reference(s)

Metazachlor log Koc 2.13 - 2.85
Low to Moderate

Mobility

Metazachlor ESA log Koc ~2.29
Moderate

Mobility

Metolachlor

(related

compound)

Koc 200 L/kg
Moderate

Mobility

Metazachlor itself has a low to intermediate potential for leaching. However, its ESA metabolite

is more polar, resulting in weaker adsorption to soil and thus greater mobility. This increased

mobility, combined with its greater persistence, makes metazachlor ESA a potential

contaminant of ground and surface waters.

Degradation Pathways
Metazachlor degrades in the environment through various biotic and abiotic processes, leading

to the formation of several transformation products.

Biotic Degradation
Microbial activity is a primary driver of metazachlor degradation in soil. The main transformation

pathway involves the substitution of the chlorine atom, leading to the formation of the more

polar and persistent ESA and OA metabolites. The formation of non-extractable residues is also

a significant dissipation pathway for metazachlor.[1]

Diagram 4.1: Metazachlor Degradation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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